{[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate

• IUPAC Name: [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] 2-methylbenzoate
• InChI: InChI=1S/C18H18ClNO3/c1-13-4-2-3-5-16(13)18(22)23-12-17(21)20-11-10-14-6-8-15(19)9-7-14/h2-9H,10-12H2,1H3,(H,20,21)
• InChI Key: WLAYKXHXBGOVGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OCC(=O)NCCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

{[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2-methylbenzoate, commonly known as CEMMB, is a synthetic compound with numerous applications in scientific research. It is a versatile compound that has been used in a variety of laboratory experiments, ranging from biochemical studies to physiological investigations. CEMMB has proven to be a valuable tool for scientists, as it has a wide range of biochemical and physiological effects that can be exploited in a variety of ways.

Mechanism of Action

The mechanism of action of CEMMB is not fully understood, but it is thought to be related to its ability to interact with proteins and other molecules in the body. CEMMB is believed to interact with proteins and other molecules by binding to them and altering their structure and/or function. This interaction is thought to be responsible for the biochemical and physiological effects of CEMMB.
Biochemical and Physiological Effects
CEMMB has been shown to have a variety of biochemical and physiological effects. In laboratory studies, CEMMB has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. Additionally, CEMMB has been shown to reduce inflammation in laboratory animals, as well as to reduce the levels of certain hormones in laboratory animals. Furthermore, CEMMB has been shown to reduce the levels of certain neurotransmitters in laboratory animals, as well as to reduce the levels of certain hormones in laboratory animals.

Advantages and Limitations for Lab Experiments

The use of CEMMB in laboratory experiments has several advantages. First, CEMMB is relatively inexpensive and easy to obtain. Second, CEMMB is relatively stable and can be stored for long periods of time without significant degradation. Third, CEMMB can be used in a variety of laboratory experiments, making it a versatile tool for scientific research. However, there are some limitations to the use of CEMMB in laboratory experiments. First, CEMMB is not soluble in water, making it difficult to use in certain experiments. Second, CEMMB is not very stable in the presence of certain chemicals, making it difficult to use in certain experiments. Finally, CEMMB can be toxic in high concentrations, making it important to use in laboratory experiments with caution.

Future Directions

The future of CEMMB in scientific research is promising. In the future, CEMMB could be used to study the effects of drugs on various systems, as well as to investigate the effects of environmental pollutants on human health. Additionally, CEMMB could be used to study the effects of drugs on the cardiovascular system, as well as to investigate the effects of drugs on the central nervous system. Furthermore, CEMMB could be used to study the effects of drugs on the immune system, as well as to study the effects of drugs on the reproductive system. Finally, CEMMB could be used to study the effects of drugs on the development and function of the brain.

Synthesis Methods

The synthesis of CEMMB requires two steps. The first step involves the reaction of 4-chlorophenyl ethyl carbamate with methyl 2-methylbenzoate in the presence of sodium hydroxide. This reaction yields the desired product, CEMMB, as well as a small amount of sodium chloride as a by-product. The second step involves the purification of the crude product by column chromatography. This method yields a pure sample of CEMMB that is suitable for laboratory experiments.

Scientific Research Applications

CEMMB has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of drugs on various systems, as well as to investigate the effects of environmental pollutants on human health. CEMMB has also been used to study the effects of drugs on the cardiovascular system, as well as to investigate the effects of drugs on the central nervous system. Additionally, CEMMB has been used to study the effects of drugs on the immune system, as well as to study the effects of drugs on the reproductive system.